Cas no 2172291-74-4 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid
• CAS No: 2172291-74-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5761962
• PubChem ID: 165808019
• Update Time: 2025-05-26

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1517779
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]cycloheptane-1-carboxylic acid
• 2172291-74-4
• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-2-19(17-25(31)30-28(26(32)33)15-9-3-4-10-16-28)29-27(34)35-18-24-22-13-7-5-11-20(22)21-12-6-8-14-23(21)24/h5-8,11-14,19,24H,2-4,9-10,15-18H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： VGALMXVKRAWFLB-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCCC1)NC(CC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid (CAS No. 2172291-74-4)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid, identified by its CAS number 2172291-74-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cycloheptane core appended with an amide linkage and a fluorinated aromatic moiety. The presence of these structural elements not only contributes to its unique chemical properties but also opens up a myriad of potential applications in drug discovery and development.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecule’s name is a key feature that underscores its utility as a building block in peptide synthesis. The Fmoc group is widely employed in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and its ability to protect amino groups during coupling reactions. This property makes 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid a valuable intermediate in the construction of more complex peptidomimetics and therapeutic agents.

The cycloheptane ring in the molecule introduces conformational flexibility, which can be exploited to modulate the biological activity of derived compounds. Cycloalkanes are well-known for their ability to influence the binding affinity and selectivity of drug candidates by providing steric constraints that mimic natural biomolecular interactions. In this context, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid serves as a versatile scaffold for designing molecules with tailored pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The fluorene moiety, being hydrophobic and aromatic, can interact favorably with lipid-rich environments or hydrophobic pockets in biological targets. This characteristic has been leveraged in the design of small-molecule inhibitors targeting protein-protein interactions, which are often challenging to modulate with traditional pharmacophores.

The amide linkage in the molecule not only contributes to its structural complexity but also provides a site for further functionalization. Amides are versatile pharmacophores that can participate in hydrogen bonding interactions, enhancing binding affinity and selectivity. By strategically modifying the side chains attached to the amide nitrogen, researchers can fine-tune the biological activity of derivatives of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid towards specific therapeutic applications.

In the realm of drug discovery, peptidomimetics have emerged as a powerful class of compounds that mimic the bioactivity of peptides while offering improved pharmacokinetic properties. The structural features of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid make it an ideal candidate for designing such mimetics. The combination of a rigid cycloheptane core, an amide linkage, and a fluorinated aromatic group provides a scaffold that can be modified to target various biological pathways.

One particularly promising area of research involves the use of this compound as a precursor for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer and inflammation. By designing peptidomimetics that bind to the ATP-binding pockets of kinases, researchers aim to develop selective inhibitors that can modulate these pathways without off-target effects.

The Fmoc protecting group also facilitates the synthesis of cyclic peptides, which have gained considerable attention due to their enhanced stability and bioavailability compared to linear peptides. Cyclic peptides can adopt well-defined conformations that improve their binding affinity and selectivity against biological targets. The incorporation of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidocycloheptane-1-carboxylic acid into cyclic peptide architectures could lead to novel therapeutic agents with improved pharmacological profiles.

Another emerging application of this compound lies in its potential use as an intermediate for developing protease inhibitors. Proteases are enzymes that catalyze the hydrolysis of peptide bonds and play essential roles in various physiological processes. Inhibiting specific proteases has been successfully employed in treating conditions such as HIV infection, cancer, and inflammation. The structural features of 1-3-(({(9H-fluorenine)-methylcarbonyl}) amino) pentan amidocyclic heptane - 1 - carboxylic acid, particularly its ability to form hydrogen bonds and interact with hydrophobic pockets, make it an attractive candidate for designing protease inhibitors.

The versatility of this compound is further highlighted by its potential use in developing vaccines and immunomodulators. Peptides and peptidomimetics have been explored as vaccine adjuvants or immunostimulatory agents due to their ability to elicit specific immune responses. By incorporating fluorenylmethoxycarbonyl - protected amino acids into vaccine candidates, researchers can enhance their stability and immunogenicity.

In conclusion, 1 - 3 - ( ({ ( 9 H - fluoreneine ) - methylcarbonyl } ) amino ) pentan amidocyclic heptane - 1 - carboxylic acid ( CAS No . 2172291 - 74 - 4 ) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas . Its unique structural features , coupled with its role as a versatile intermediate , make it an invaluable tool for drug discovery and development . As research continues to uncover new biological targets and mechanisms , compounds like this are poised to play an increasingly important role in shaping the future of medicine .